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Compound of Interest

Compound Name: 4-Bromobutyronitrile

Cat. No.: B1294660

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-
Bromobutyronitrile in various organic solvents. The information is compiled to assist
researchers and professionals in drug development and chemical synthesis in selecting
appropriate solvent systems and understanding the dissolution properties of this compound.

Core Physical and Chemical Properties

4-Bromobutyronitrile (CAS No: 5332-06-9) is a colorless to pale yellow liquid with the
chemical formula CaHeBrN.[1][2][3] It is a valuable intermediate in organic synthesis,
particularly in the preparation of pharmaceuticals and agrochemicals.[3][4] An understanding of
its solubility is critical for its effective use in various chemical reactions and formulations.

Property Value

Molecular Formula CsHeBrN

Molecular Weight 148.00 g/mol [5][6]

Boiling Point 205 °C (lit)[2][5]

Density 1.489 g/mL at 25 °C (lit.)[2][5]
Refractive Index n20/D 1.478 (lit.)[5]

Flash Point 103 °C (closed cup)[2]
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Qualitative Solubility Data

While quantitative solubility data for 4-Bromobutyronitrile in a range of organic solvents is not
readily available in the surveyed literature, qualitative descriptions of its solubility have been
compiled. The principle of "like dissolves like" suggests that this polar, brominated nitrile would
exhibit good solubility in a variety of organic solvents.

The following table summarizes the available qualitative solubility information for 4-
Bromobutyronitrile.

Solvent Solubility

Water Immiscible[1][4][71[8]
Toluene Miscible[4][8]
Benzene Miscible[4][8]
Ethanol Soluble[9]

Acetone Soluble[9]

Ether Soluble[9]

The nitrile group (-C=N) contributes to the molecule's polarity, allowing for dipole-dipole
interactions with polar solvents.[10] The hydrocarbon chain and the bromine atom contribute to
its nonpolar character, enabling solubility in nonpolar solvents.[9] As the carbon chain length of
nitriles increases, their solubility in water tends to decrease.[10][11]

Experimental Protocol for Solubility Determination

A standardized experimental protocol is crucial for obtaining reliable and reproducible solubility
data. The following outlines a general gravimetric method for determining the solubility of a
compound like 4-Bromobutyronitrile in an organic solvent.

Objective: To determine the solubility of 4-Bromobutyronitrile in a given organic solvent at a
specific temperature.

Materials:
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* 4-Bromobutyronitrile (high purity)

o Selected organic solvent (analytical grade)

o Thermostatically controlled shaker or water bath

e Analytical balance

 Vials with airtight caps

» Syringe filters (chemically compatible with the solvent)
o Evaporating dish or pre-weighed vials

e Oven or vacuum desiccator

Methodology:

e Preparation of Saturated Solution:

o Add an excess amount of 4-Bromobutyronitrile to a known volume of the selected
organic solvent in a vial. The presence of undissolved solid or a separate liquid phase
after equilibration indicates a saturated solution.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a thermostatically controlled shaker or water bath set to the desired
temperature.

o Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous
agitation to ensure saturation is reached.

o Sample Withdrawal and Filtration:
o Once equilibrium is reached, cease agitation and allow the undissolved solute to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a syringe.
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o Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporating
dish or vial to remove any undissolved particles. This step is critical to ensure only the

dissolved solute is measured.

e Solvent Evaporation and Mass Determination:

o Place the evaporating dish or vial containing the filtered solution in an oven or a vacuum
desiccator at a temperature sufficient to evaporate the solvent without degrading the 4-
Bromobutyronitrile.

o Once the solvent has completely evaporated, allow the dish or vial to cool to room
temperature in a desiccator to prevent moisture absorption.

o Weigh the dish or vial containing the dried residue of 4-Bromobutyronitrile on an
analytical balance.

o Calculation of Solubility:

o The mass of the dissolved 4-Bromobutyronitrile is the difference between the final
weight of the dish/vial with the residue and the initial tare weight of the empty dish/vial.

o Solubility can be expressed in various units, such as grams per 100 mL of solvent ( g/100
mL) or moles per liter (mol/L).

Solubility ( g/100 mL) = (Mass of residue (g) / Volume of aliquot taken (mL)) * 100

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental determination of solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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